1-(3-((1-phenyl-1H-tetrazol-5-yl)thio)propyl)-3-(thiazol-2-yl)urea

Specification

• CAS No.: 899741-05-0
• Molecular Formula: C14H15N7OS2
• Molecular Weight: 361.44
• IUPAC Name: 1-[3-(1-phenyltetrazol-5-yl)sulfanylpropyl]-3-(1,3-thiazol-2-yl)urea
• Standard InChI: InChI=1S/C14H15N7OS2/c22-12(17-13-16-8-10-23-13)15-7-4-9-24-14-18-19-20-21(14)11-5-2-1-3-6-11/h1-3,5-6,8,10H,4,7,9H2,(H2,15,16,17,22)
• Standard InChI Key: XSCAQTCRZKLQPL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCCCNC(=O)NC3=NC=CS3

Introduction

1-(3-((1-Phenyl-1H-tetrazol-5-yl)thio)propyl)-3-(thiazol-2-yl)urea is a complex organic compound featuring a tetrazole ring, a thiazole moiety, and a urea linkage. This compound is of interest in medicinal chemistry due to its unique structural arrangement, which may confer specific biological activities.

Synthesis and Preparation

The synthesis of compounds with similar structures often involves the reaction of tetrazole derivatives with appropriate alkylating agents followed by coupling reactions to introduce the urea moiety. For instance, the preparation of related compounds involves the use of 1-ethyl-1H-tetrazole-5-thiol and various piperazine derivatives.

Biological and Medicinal Significance

While specific biological activities of 1-(3-((1-phenyl-1H-tetrazol-5-yl)thio)propyl)-3-(thiazol-2-yl)urea have not been extensively reported, compounds featuring tetrazole and thiazole rings are often explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The presence of a urea linkage can also contribute to its biological activity by facilitating interactions with enzymes or receptors.

Research Findings and Future Directions

Research on tetrazole and thiazole-based compounds highlights their versatility in medicinal chemistry. Studies on similar compounds suggest that modifications to the tetrazole ring or the introduction of different heterocyclic moieties can significantly impact their biological activity. Future research directions for 1-(3-((1-phenyl-1H-tetrazol-5-yl)thio)propyl)-3-(thiazol-2-yl)urea could involve exploring its pharmacokinetic properties, evaluating its efficacy in various disease models, and optimizing its structure for improved therapeutic outcomes.